Cas no 1082278-42-9 (5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one)

• Product Name: 5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one
• CAS No: 1082278-42-9
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD11579806
• CID: 5242560
• PubChem ID: 52983663
• Update Time: 2026-03-08

5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 5-(aminomethyl)-3-cyclopropyl-

• MDL： MFCD11579806
• Inchi： 1S/C7H12N2O2/c8-3-6-4-9(5-1-2-5)7(10)11-6/h5-6H,1-4,8H2
• InChI Key： BORRTRURHQMHPC-UHFFFAOYSA-N
• SMILES： O1C(N(CC1CN)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: -0.4
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one

Research Briefing on 5-(Aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one (CAS: 1082278-42-9)

5-(Aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one (CAS: 1082278-42-9) is a specialized oxazolidinone derivative that has garnered significant attention in recent medicinal chemistry and drug discovery research. This compound, characterized by its unique cyclopropyl and aminomethyl substitutions, serves as a critical intermediate in the synthesis of novel antimicrobial agents and other biologically active molecules. Recent studies have explored its potential applications in addressing antibiotic resistance and as a scaffold for targeted drug design.

The structural features of this compound, particularly the oxazolidinone core, make it pharmacologically relevant. Oxazolidinones are known for their antibacterial properties, with several derivatives already approved as antibiotics, such as linezolid and tedizolid. The presence of the cyclopropyl group and aminomethyl functionality in 5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one introduces additional steric and electronic effects that can influence binding affinity and metabolic stability, making it a promising candidate for further optimization.

Recent synthetic approaches to 5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one have focused on improving yield and scalability. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cyclization to achieve higher enantiomeric purity. This advancement is particularly significant for industrial-scale production, where consistency and cost-effectiveness are paramount.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one exhibit potent inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve interference with bacterial protein synthesis, similar to other oxazolidinones, but with enhanced binding to ribosomal targets due to its unique substituents.

Beyond antimicrobial applications, researchers are investigating the potential of 5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one as a building block for kinase inhibitors and other targeted therapies. Its structural flexibility allows for modifications that can fine-tune selectivity and potency against various disease targets. For instance, a recent patent application highlighted its incorporation into small molecules designed to inhibit specific cancer-related kinases, showing promising results in preclinical models.

Despite these advances, challenges remain in the development of 5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Computational modeling and high-throughput screening are being employed to identify optimal derivatives with improved pharmacokinetic profiles.

In conclusion, 5-(aminomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one represents a versatile and pharmacologically relevant scaffold with broad potential in drug discovery. Ongoing research aims to expand its applications beyond antibacterial agents, exploring its utility in oncology, neurology, and other therapeutic areas. As synthetic methodologies and biological evaluations progress, this compound is poised to play a significant role in the development of next-generation therapeutics.